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Introduction

Apiezon L is a silicone and halogen-free hydrocarbon grease renowned for its exceptional
performance in ultra-high vacuum applications.[1][2][3] Its unique formulation provides
excellent lubrication, low vapor pressure, and inherent resistance to radiation, making it a
critical component in a variety of sensitive scientific and industrial processes conducted in
radiation environments.[1][2][4][5][6] This document provides detailed application notes and
experimental protocols for the utilization of Apiezon L grease in environments where exposure
to ionizing radiation is a concern.

Application Notes
Key Properties and Advantages

Apiezon L grease is distinguished by a combination of properties that make it highly suitable for
use in radiation environments:

« Radiation Resistance: As a halogen-free product, Apiezon L grease possesses built-in
resistance to irradiation.[1][2][5] It can withstand radiation levels of approximately 1 MGy
from 4 MeV electrons with only a minor increase in stiffness, outperforming silicone, ester, or
halogenated paraffin-based greases which tend to decompose at significantly lower radiation
levels (around 0.1 MGy).[2][4][5]
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o Ultra-High Vacuum Compatibility: Apiezon L exhibits an extremely low vapor pressure of 7 x
10~ Torr at 20°C, making it ideal for ultra-high vacuum systems where outgassing must be
minimized.[1][5]

o Excellent Lubrication: It is specially formulated to provide long-lasting lubrication while
maintaining an effective seal, crucial for the smooth operation of high-performance vacuum
pumps and other mechanical components.[1][5][7]

» Silicone-Free: The absence of silicone prevents issues like ‘creep' and 'carry over', which
can contaminate samples and interfere with analytical techniques such as mass
spectrometry and infrared spectroscopy.[1][4] This property is also vital in processes like
industrial painting or metal deposition where silicone contamination can inhibit adhesion.[1]

» 'Gettering' Action: The complex branched and unsaturated hydrocarbon structure of Apiezon
L grease gives it a high molecular weight and strong absorption properties.[4][8] This
"gettering" action allows it to absorb harmful greasy and chemical impurities from metal and
glass surfaces.[1][5]

o Ease of Removal: Apiezon L is soluble in hydrocarbon solvents, making it easy to clean and
remove from surfaces when no longer needed.[1][5]

Limitations and Considerations

While Apiezon L grease offers robust performance, users should be aware of the following
limitations:

e Gas Evolution at High Irradiation Levels: At very high radiation doses, Apiezon L can evolve
small quantities of gases, primarily methane and ethylene.[5][9][10] This can lead to a loss of
its very low vapor pressure characteristics.[5][9][10]

 Increased Stiffness: While lubrication properties are maintained, the grease will experience a
gradual increase in stiffness with increasing radiation exposure.[5][9]

o Temperature Range: Apiezon L is designed for use at ambient temperatures, typically
between 10 to 30°C.[1][2] For applications requiring performance at higher temperatures,
other grades like Apiezon H may be more suitable.[1]
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Common Applications in Radiation Environments

Apiezon L grease is widely used in a variety of applications where radiation exposure is a
factor:

» Nuclear Energy and Particle Accelerators: Lubrication of mechanical components in and
around particle accelerators and nuclear reactors where radiation tolerance is essential.[9]
[11]

o Aerospace and Space Applications: Used by organizations such as NASA and the European
Space Agency for lubricating components in spacecraft and satellites that are exposed to
cosmic radiation.[1][2][3][5]

» Scientific Instrumentation: Lubrication of moving parts in electron microscopes and other
analytical instruments where both high vacuum and radiation resistance are required.[12]

e Sealing and Lubrication of Vacuum Systems: General-purpose sealing and lubrication of
joints and components in vacuum systems that may be subjected to irradiation.[2]

Quantitative Data

The following tables summarize the key quantitative properties of Apiezon L grease, including
its performance in radiation environments.
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Property Value Reference
Vapor Pressure @ 20°C 7 x 10711 Torr [1112][5]
Typical Working Temperature
P I P 10 to 30°C [1][2]
Range
o ] Satisfactory lubrication after ~1
Radiation Resistance [4105119]
MGy (4 MeV electrons)
Outgassing (ASTM E595) <1% TML, <0.1% CVCM [12]
Relative Density @ 20°C 0.896 [12]
Thermal Conductivity @ 20°C 0.194 W/m°C [12]
Volume Resistivity 1.2x10%Qcm [12]
Radiation Effects on Apiezon _
Observation Reference
L Grease
) ) Small increase in
Change in Consistency ) ] ) [4105119]
stiffness/viscosity after ~1 MGy
Gas Evolution (at high Evolution of methane and
L [5][9][10]
irradiation) ethylene
Markedly better lubricant at
o high irradiation levels than
Lubricity [419]

silicones, esters, and

halogenated products

Experimental Protocols

The following are detailed protocols for evaluating the performance of Apiezon L grease in a

radiation environment.

Protocol 1: Irradiation of Apiezon L Grease Samples

Objective: To expose samples of Apiezon L grease to a controlled dose of ionizing radiation.
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Materials:
e Apiezon L grease
o Sample containers (e.g., shallow, open glass or aluminum dishes)

« Irradiation facility (e.g., Gamma irradiator with a known dose rate, or an electron beam
accelerator)

o Dosimeters to measure the absorbed dose
Procedure:

e Prepare the grease samples by placing a thin, uniform layer (e.g., 1-2 mm thick) into the
sample containers.

o Place the dosimeters adjacent to the samples to accurately measure the absorbed dose.

» Position the samples within the irradiation facility at a location with a calibrated and uniform
radiation field.

o Expose the samples to the desired total absorbed dose (e.g., up to 1 MGy). The duration of
exposure will depend on the dose rate of the facility.

 After irradiation, carefully remove the samples and dosimeters from the facility.
o Record the total absorbed dose as measured by the dosimeters.

o Allow the samples to rest in a controlled environment (e.g., 25°C) for a specified period
before conducting post-irradiation analysis to allow for any short-lived radical species to
decay.
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Workflow for the irradiation of Apiezon L grease samples.

Protocol 2: Post-Irradiation Consistency Measurement
(Adapted from ASTM D217)

Objective: To quantify the change in consistency (stiffness) of Apiezon L grease after irradiation
using the cone penetration method.

Materials:

 Irradiated and non-irradiated (control) Apiezon L grease samples
e Penetrometer with a standard cone and grease worker

o Constant temperature bath (25°C)

Procedure:

e Bring both the irradiated and control grease samples to a constant temperature of 25°C in
the temperature bath.

e For "unworked" penetration, fill the grease worker cup with the sample, ensuring no air
pockets are trapped.

o Level the surface of the grease and place the cup on the penetrometer table.
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Adjust the penetrometer so that the tip of the cone just touches the surface of the grease.

Release the cone and allow it to fall freely into the grease for 5 seconds.

Record the penetration depth in tenths of a millimeter.

Repeat steps 2-6 for a total of three measurements for each sample and calculate the
average.

Compare the average penetration values of the irradiated and control samples to determine
the change in consistency. A lower penetration value indicates increased stiffness.
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Workflow for post-irradiation consistency testing.
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Protocol 3: Outgassing Characteristics (ASTM E595)

Objective: To determine the outgassing properties of Apiezon L grease in a vacuum
environment.

Materials:
e Apiezon L grease

o ASTM E595 standard test apparatus (vacuum chamber, heated sample holder, cooled
collector plate)

e Analytical balance

Procedure:

Condition the grease sample at 23°C and 50% relative humidity for 24 hours.
e Accurately weigh the conditioned sample.

e Place the sample in the heated holder within the vacuum chamber.

o Evacuate the chamber to a pressure of at least 5 x 107> torr.

e Heat the sample to 125°C and maintain this temperature for 24 hours. During this time, a
collector plate is maintained at 25°C to condense any outgassed volatile materials.

o After 24 hours, cool the system and return the chamber to atmospheric pressure with a dry,
inert gas.

o Reweigh the sample and the collector plate.

e Calculate the Total Mass Loss (TML) and Collected Volatile Condensable Material (CVCM)
as percentages of the initial sample mass.
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Workflow for ASTM E595 outgassing testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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